N-Boc-5-bromoindole

• IUPAC Name: tert-butyl 5-bromoindole-1-carboxylate
• InChI: InChI=1S/C13H14BrNO2/c1-13(2,3)17-12(16)15-7-6-9-8-10(14)4-5-11(9)15/h4-8H,1-3H3
• InChI Key: PBWDRTGTQIXVBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=CC2=C1C=CC(=C2)Br
• Molecular Formula: C13H14BrNO2
• DSSTOX Substance ID: DTXSID90369512
• Molecular Weight: 296.16 g/mol
• CAS No.: 182344-70-3

Description

N-Boc-5-bromoindole (NBB) is an important organic compound that has been used in many scientific research applications. It is a brominated indole derivative, which is a class of compounds that are known for their interesting and versatile properties. NBB is a useful reagent in organic synthesis and has been used in a variety of biochemical and physiological studies.

Scientific Research Applications

• Polymer Science : Poly(5-bromoindole) films have been synthesized electrochemically from 5-bromoindole, showing good thermal stability and blue-light emission properties. The films are soluble in strong polar solvents, indicating their potential use in light-emitting devices and other polymer-based applications (Xu et al., 2006).

• Agriculture and Plant Sciences : The compound 5-bromoindole-3-acetic acid (a derivative of bromoindole) is utilized as a plant growth regulator affecting the growth of both monocotyledonous and dicotyledonous plants. It has implications in the regeneration of plant tissues, including transgenic plant tissues, potentially impacting agricultural practices (Lin et al., 1997).

• Medicine and Pharmacology : Various studies have explored the antischistosomal activity of substituted indoles, including 5-bromoindole, suggesting that modifications in the indole nucleus may produce antischistosomal agents effective against diseases like schistosomiasis (Khan, 1983).

• Chemical Synthesis and Modifications : Research includes the synthesis of molecules like (+/-)-eusynstyelamide A using 6-bromoindole and Boc-protected agmatine. Such syntheses are integral in developing pharmacologically active compounds and understanding complex biological molecules (Barykina & Snider, 2010).

• Antioxidative Compounds : Bromoindoles have been isolated from various natural sources, demonstrating significant antioxidative activities. These studies provide insights into the potential therapeutic applications of bromoindoles as antioxidants (Ochi et al., 1998).

• Catalysis and Reaction Chemistry : N-Boc-5-bromoindole is a component in palladium-catalyzed carbonylations and other reactions, useful in synthesizing various derivatives and active pharmaceutical ingredients. The ability to perform reactions without protecting groups streamlines chemical synthesis and broadens the scope of possible transformations (Kumar et al., 2004).

Safety and Hazards

N-Boc-5-bromoindole is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3). It is recommended to avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and avoid dust formation. Personal protective equipment such as dust masks, eyeshields, and gloves are recommended when handling this compound.

Relevant Papers One relevant paper discusses a mild method for the selective deprotection of the N-Boc group from a structurally diverse set of compounds. This procedure was applied to a hybrid, medicinally active compound FC1, which is a novel dual inhibitor of IDO1 and DNA Pol gamma.

Mechanism of Action

Target of Action

N-Boc-5-bromoindole, also known as tert-Butyl 5-Bromo-1H-indole-1-carboxylate, is primarily used as an intermediate in the synthesis of more complex chemical compounds . The specific targets of this compound depend on the final compound it is used to synthesize.

Mode of Action

The mode of action of this compound involves its transformation into other compounds. It can undergo a Buchwald-Hartwig amination with tBu-carbamate followed by regioselective bromination to form di-Boc-protected 5-aminoindole . The resulting compound can then interact with its targets in a manner determined by its specific structure and properties.

Biochemical Pathways

As an intermediate, this compound is involved in the biochemical pathways leading to the synthesis of the final compound. For example, it can be used in the synthesis of 2-(5-substituted-1H-indol-3-yl)-N-hydroxyacetamide derivatives .

Result of Action

The result of this compound’s action is the formation of other chemical compounds. For example, it can be transformed into di-Boc-protected 5-aminoindole . The effects of these compounds at the molecular and cellular level would depend on their specific structure and properties.

Action Environment

The action of this compound is influenced by various environmental factors, such as temperature, pH, and the presence of other chemicals, which can affect the efficiency of the reactions it is involved in. For example, the Buchwald-Hartwig amination and subsequent bromination require specific conditions to proceed efficiently .

Biochemical Analysis

Biochemical Properties

It is known that N-Boc-5-bromoindole can undergo Sonogashira coupling reaction with N,N-diisopropylprop-2-ynylamine to afford the corresponding propargylic diisopropylamine . This suggests that this compound may interact with enzymes, proteins, and other biomolecules involved in these reactions.

Molecular Mechanism

It is known that this compound can undergo Sonogashira coupling reaction with N,N-diisopropylprop-2-ynylamine . This suggests that this compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.